Cas no 2172113-27-6 (3,3-difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 3,3-difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2172113-27-6
• MF: C₁₂H₂₂F₂N₂O
• MW: 248.312690258026
• CID: 5978875
• PubChem ID: 165957815
• Update Time: 2025-10-24

3,3-difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane
• 3,3-difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane
• 2172113-27-6
• EN300-1279440

• Inchi： 1S/C12H22F2N2O/c1-9(2)5-12(6-10(3,4)16-9)15-7-11(13,14)8-17-12/h15-16H,5-8H2,1-4H3
• InChI Key： NXWNZANRYZFYTO-UHFFFAOYSA-N
• SMILES： FC1(COC2(CC(C)(C)NC(C)(C)C2)NC1)F

Computed Properties

• Exact Mass: 248.17001965g/mol
• Monoisotopic Mass: 248.17001965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.3Ų

Additional information on 3,3-difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane

3,3-Difluoro-8,8,10,10-Tetramethyl-1-Oxa-5,9-Diazaspiro[5.5]Undecane: A Comprehensive Overview

3,3-Difluoro-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane, also known by its CAS registry number CAS No. 2172113-27-6, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure features a spirocyclic framework with two oxygen atoms and two nitrogen atoms strategically positioned to create a rigid and versatile scaffold.

The spirocyclic nature of this compound is a defining characteristic. The term spirocyclic refers to the presence of two rings joined by a single atom—in this case, the oxygen atom at position 1. This structural feature not only imparts stability but also allows for a wide range of functional group substitutions. The presence of fluorine atoms at positions 3 and 4 introduces additional electronic effects that can influence the compound's reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery. For instance, researchers have demonstrated that spirocyclic frameworks can enhance drug-like properties such as bioavailability and target specificity. In the case of 3,3-difluoro-8,8,10,10-tetramethyl..., the tetramethyl substituents at positions 8 and 10 provide steric bulk that could be advantageous in designing molecules with specific binding affinities.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the use of ring-closing metathesis to form the spirocyclic core. This method has been optimized in recent years to improve yields and reduce reaction times. The introduction of fluorine atoms is often achieved through nucleophilic substitution reactions or electrophilic fluorination techniques.

In terms of applications, this compound has shown promise in several areas. Its rigid structure makes it an ideal candidate for use as a building block in medicinal chemistry. For example, it has been employed in the development of ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery.

The pharmacokinetic profile of 3... has been studied extensively in preclinical models. Research indicates that the compound exhibits moderate solubility in aqueous solutions and demonstrates good permeability across biological membranes. These properties are essential for drugs targeting systemic delivery.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, the compound undergoes hydrolytic cleavage at specific positions within the spirocyclic framework.

In conclusion,CAS No... represents a significant advancement in organic chemistry with diverse applications across multiple disciplines.